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Compound of Interest

Compound Name: Sodium carbonate

Cat. No.: B031695

For researchers, scientists, and drug development professionals, understanding the distinct
properties of common laboratory reagents is paramount for experimental success. This guide
provides a detailed comparison of sodium carbonate (Na=COs) and potassium carbonate
(K2CO:s), focusing on their differences in solubility and pH, supported by experimental data and
protocols.

Key Differences at a Glance

Sodium carbonate and potassium carbonate, while both alkali metal carbonates, exhibit
significant differences in their physical and chemical properties. Notably, potassium carbonate
IS considerably more soluble in water than sodium carbonate.[1][2] Both compounds form
alkaline solutions, though their pH levels can differ slightly depending on the concentration.

Quantitative Data Summary

The following tables summarize the key quantitative differences in solubility and pH between
sodium carbonate and potassium carbonate.

Table 1: Solubility in Water at Various Temperatures
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Sodium Carbonate ( g/100 Potassium Carbonate (
Temperature (°C)

mL) g/100 mL)
0 7.0 105
10 12.5 109
20 21.5 112[2]
30 48.5 117
40 49.2 121
60 46.4 131
80 44.7 143
100 45.1 156

Table 2: pH of Aqueous Solutions at Room Temperature

Concentration (M) Sodium Carbonate (pH) Potassium Carbonate (pH)
0.1 ~11.5[3] ~11.5[3]
1.0 ~12.2 ~12.0

Note: pH values are approximate and can vary slightly with the specific conditions and purity of
the compounds.

Potassium carbonate consistently demonstrates a significantly higher solubility in water across
a wide range of temperatures compared to sodium carbonate. While both are alkaline, a 0.1
M solution of both sodium carbonate and potassium carbonate exhibits a pH of approximately
11.5.[3] It is often cited that sodium carbonate solutions can reach a slightly higher pH,
typically in the range of 11 to 12, while potassium carbonate solutions are generally in the 10 to
11 range.[1]

Experimental Protocols

Determining Solubility
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The solubility of sodium and potassium carbonate can be determined experimentally using the
following method:

Objective: To determine the solubility of a salt in water at a specific temperature.
Materials:

e Sodium carbonate or potassium carbonate
« Distilled water

» Beakers

o Graduated cylinders

» Heating plate with magnetic stirrer

e Thermometer

e Buchner funnel and filter paper

e Drying oven

e Analytical balance

Procedure:

o Prepare a saturated solution by adding an excess amount of the carbonate salt to a known
volume of distilled water in a beaker.

e Heat the solution to the desired temperature while stirring continuously to ensure saturation.

« Once the temperature is stable, continue stirring for at least 30 minutes to ensure equilibrium
is reached.

o Carefully decant a known volume of the supernatant (the clear liquid above the undissolved
solid) into a pre-weighed beaker.

* Weigh the beaker with the solution to determine the mass of the solution.
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o Evaporate the water from the solution by placing the beaker in a drying oven set at a
temperature just above the boiling point of water (e.g., 110°C).

e Once all the water has evaporated, allow the beaker to cool to room temperature in a
desiccator to prevent moisture absorption.

» Weigh the beaker containing the dry salt residue.

o Calculate the mass of the dissolved salt by subtracting the initial mass of the empty beaker
from the final mass of the beaker with the residue.

e The solubility can then be expressed as grams of salt per 100 mL of water.

Measuring pH

The pH of the carbonate solutions can be accurately measured using a calibrated pH meter.

Objective: To measure the pH of aqueous solutions of sodium carbonate and potassium
carbonate at various concentrations.

Materials:

e Sodium carbonate and potassium carbonate solutions of known concentrations (e.g., 0.1
M, 0.5 M, 1 M)

» pH meter with a glass electrode

o Standard buffer solutions (pH 4, 7, and 10) for calibration

o Beakers

¢ Distilled water

Procedure:

» Calibrate the pH meter according to the manufacturer's instructions using the standard buffer
solutions of pH 4, 7, and 10.[4]
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» Rinse the pH electrode thoroughly with distilled water and gently blot it dry with a lint-free
tissue.

e Immerse the electrode in the first carbonate solution to be measured.
» Allow the pH reading to stabilize before recording the value.

o Between measurements of different solutions, rinse the electrode with distilled water and the
next solution to be tested to avoid cross-contamination.

o Repeat the measurement for all prepared solutions of both sodium and potassium
carbonate.

Logical Comparison Workflow

The following diagram illustrates the logical workflow for comparing the solubility and pH of
sodium carbonate and potassium carbonate.
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Caption: Workflow for comparing sodium and potassium carbonate.

In conclusion, the choice between sodium carbonate and potassium carbonate will largely

depend on the specific requirements of the application, with solubility being a major

differentiating factor. For applications requiring highly concentrated carbonate solutions,

potassium carbonate is the superior choice. For applications where a specific pH is critical,

careful consideration of the concentration is necessary for both salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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